molecular formula C12H14N2O2 B3146984 3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid CAS No. 6123-82-6

3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid

Cat. No. B3146984
CAS RN: 6123-82-6
M. Wt: 218.25 g/mol
InChI Key: FJZAJAWTANAPQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid (3-DMBPA) is a compound that has been studied for its various applications in scientific research. It is a derivative of benzoimidazole and is used as a model compound for studying the interactions between benzoimidazole and its derivatives and their target molecules. 3-DMBPA has been studied for its potential applications in drug development, biochemistry, and physiology.

Scientific Research Applications

Antioxidant Properties

3-(5,6-DMBIP) propionic acid exhibits potent antioxidant activity. Its chemical structure allows it to scavenge free radicals, protecting cells and tissues from oxidative damage. Researchers have investigated its potential in preventing age-related diseases, neurodegenerative disorders, and even cancer .

Neuroprotection and Cognitive Enhancement

Studies suggest that this compound may enhance cognitive function and protect against neurodegenerative conditions. By modulating neurotransmitter systems and promoting neuronal survival, it holds promise for treating Alzheimer’s disease, Parkinson’s disease, and other cognitive impairments .

Metal Chelation

3-(5,6-DMBIP) propionic acid has metal-chelating properties. It can bind to metal ions (such as copper, iron, and zinc) and prevent their harmful effects. Researchers explore its potential in treating metal overload disorders and preventing metal-induced toxicity .

Anti-Inflammatory Effects

Inflammation plays a crucial role in various diseases. This compound has demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes. It could be valuable in conditions like rheumatoid arthritis, inflammatory bowel disease, and asthma .

Photodynamic Therapy (PDT)

3-(5,6-DMBIP) propionic acid has been investigated for its use in PDT—a cancer treatment that involves light activation of photosensitizers. Its ability to generate reactive oxygen species upon light exposure makes it a potential candidate for targeted cancer therapy .

Fluorescent Probes and Imaging Agents

Due to its inherent fluorescence, this compound serves as an excellent fluorescent probe. Researchers utilize it for cellular imaging, tracking biological processes, and studying intracellular structures. Its unique spectral properties make it valuable in both research and diagnostic applications .

properties

IUPAC Name

3-(5,6-dimethylbenzimidazol-1-yl)propanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N2O2/c1-8-5-10-11(6-9(8)2)14(7-13-10)4-3-12(15)16/h5-7H,3-4H2,1-2H3,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FJZAJAWTANAPQO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1C)N(C=N2)CCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101247408
Record name 5,6-Dimethyl-1H-benzimidazole-1-propanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101247408
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

218.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid

CAS RN

6123-82-6
Record name 5,6-Dimethyl-1H-benzimidazole-1-propanoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=6123-82-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5,6-Dimethyl-1H-benzimidazole-1-propanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101247408
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid
Reactant of Route 2
Reactant of Route 2
3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid
Reactant of Route 3
Reactant of Route 3
3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid
Reactant of Route 4
Reactant of Route 4
3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid
Reactant of Route 5
3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid
Reactant of Route 6
Reactant of Route 6
3-(5,6-Dimethyl-benzoimidazol-1-yl)-propionic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.